PROTRIPTYLINE-D3
Description
Synthesis Analysis
Protriptyline-D3 is synthesized by incorporating stable heavy isotopes of hydrogen (deuterium) into the Protriptyline molecule . This process is often used as a tracer for quantitation during the drug development process .Molecular Structure Analysis
The molecular formula of Protriptyline is C19H21N , and for Protriptyline-D3, it is C19H18D3N . The average molecular weight of Protriptyline is 263.377 Da , and for Protriptyline-D3, it is 266.40 .Chemical Reactions Analysis
Protriptyline has shown strong inhibitory activity against major targets involved in Alzheimer’s disease. This was established through detailed biophysical assays, including isothermal calorimetry, fluorescence quenching experiments, kinetic studies, and atomic force microscopy .Physical And Chemical Properties Analysis
The average molecular weight of Protriptyline is 263.377 Da, and its monoisotopic mass is 263.167389 Da . For Protriptyline-D3, the molecular weight is 266.40 .Safety And Hazards
Protriptyline may cause serious side effects, including skin irritation, eye irritation, and respiratory irritation . It is toxic if swallowed, harmful in contact with skin or if inhaled . It is advised to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Future Directions
properties
CAS RN |
136765-50-9 |
|---|---|
Product Name |
PROTRIPTYLINE-D3 |
Molecular Formula |
C19H21N |
Molecular Weight |
266.402 |
IUPAC Name |
3-(11H-dibenzo[1,2-a:1/',2/'-e][7]annulen-11-yl)-N-(trideuteriomethyl)propan-1-amine |
InChI |
InChI=1S/C19H21N/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3/i1D3 |
InChI Key |
BWPIARFWQZKAIA-FIBGUPNXSA-N |
SMILES |
CNCCCC1C2=CC=CC=C2C=CC3=CC=CC=C13 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-Hydroxy-2-methylpropoxy)carbonyl]benzoate](/img/structure/B588495.png)
